Cas no 2172195-57-0 ((1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine)

• Product Name: (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine
• CAS No: 2172195-57-0
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 6419790
• PubChem ID: 165520068
• Update Time: 2025-06-08

(1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine
• (1-{thieno[3,2-b]pyridin-7-yl}azetidin-2-yl)methanamine
• EN300-1281607
• 2172195-57-0

• Inchi： 1S/C11H13N3S/c12-7-8-2-5-14(8)10-1-4-13-9-3-6-15-11(9)10/h1,3-4,6,8H,2,5,7,12H2
• InChI Key： DXSZKTOWYCTTOX-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(C=CN=2)N1CCC1CN

Computed Properties

• Exact Mass: 219.08301860g/mol
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine

Comprehensive Overview of (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine (CAS No. 2172195-57-0)

The compound (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine (CAS No. 2172195-57-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a thienopyridine scaffold with an azetidine ring, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and G protein-coupled receptors (GPCRs), which are hot topics in modern drug development.

One of the key reasons for the growing interest in 2172195-57-0 is its structural similarity to other bioactive compounds used in treating central nervous system (CNS) disorders and inflammatory diseases. The presence of the azetidine moiety enhances its binding affinity to biological targets, while the thienopyridine group contributes to its metabolic stability. These properties make it a valuable scaffold for designing novel therapeutics, especially in the context of precision medicine and personalized healthcare.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in cancer immunotherapy and neurodegenerative disease research. (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine has been explored in preclinical studies for its potential to modulate enzyme activity and signal transduction pathways. Its mechanism of action is often compared to other heterocyclic amines, which are widely used in drug design and medicinal chemistry.

Another area of interest is the compound's role in fragment-based drug discovery (FBDD). Due to its moderate molecular weight and balanced lipophilicity, 2172195-57-0 serves as an excellent starting point for optimizing lead compounds. Researchers frequently search for "thienopyridine derivatives" and "azetidine-containing molecules" to identify new candidates for high-throughput screening (HTS). This aligns with the broader trend of leveraging computational chemistry and AI-driven drug discovery to accelerate the development of novel therapeutics.

The synthesis of (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine involves multi-step organic reactions, including cyclization and amination processes. Its purity and stability are critical for ensuring reproducible results in biological assays. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. These methods are frequently searched by scientists looking for "how to analyze heterocyclic compounds" or "best practices for compound characterization."

Beyond its pharmaceutical applications, 2172195-57-0 has also been studied in material science for its potential use in organic electronics and sensors. The thienopyridine core exhibits interesting photophysical properties, making it a candidate for optoelectronic devices. This interdisciplinary appeal highlights the versatility of this compound and its relevance to cutting-edge research.

In conclusion, (1-{thieno3,2-bpyridin-7-yl}azetidin-2-yl)methanamine (CAS No. 2172195-57-0) represents a fascinating intersection of medicinal chemistry, drug discovery, and material science. Its unique structure and diverse applications make it a subject of ongoing investigation, particularly in the context of targeted therapy and innovative material design. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing technological innovations.